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Abstract
High-entropy alloys (HEAs) represent a paradigm shift in metallurgy, moving from a single

principal element to multi-element systems in near-equiatomic ratios. High-entropy brasses, a

subset of HEAs based on the conventional Cu-Zn system, offer a promising avenue to

overcome the traditional trade-offs between strength and ductility. By introducing multiple

elements such as manganese, nickel, and aluminum, these alloys can achieve superior

mechanical properties rooted in their unique phase structures. This technical guide provides an

in-depth analysis of the phase stability of high-entropy brass alloys, summarizing key

quantitative data, detailing experimental protocols for their synthesis and characterization, and

visualizing the fundamental relationships that govern their behavior. The stability of Face-

Centered Cubic (FCC) and Body-Centered Cubic (BCC) solid-solution phases is explored as a

function of composition, highlighting the thermodynamic principles that enable the formation of

these complex yet simple structures.

Introduction to High-Entropy Brass Alloys
Traditional brass alloys, primarily composed of copper and zinc, are widely utilized for their

corrosion resistance and formability. However, their applications in high-performance structural

roles are often limited by inferior strength and fatigue properties. High-entropy alloy (HEA)

design principles offer a novel approach to enhance these properties by creating complex,

multi-element compositions.
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The core concept of HEAs is that high configurational entropy, resulting from mixing five or

more elements in near-equiatomic ratios, can overcome the enthalpy of formation for brittle

intermetallic compounds, instead favoring the formation of simple solid-solution phases like

FCC, BCC, or a duplex of both.[1][2][3]

High-entropy (HE) brasses extend this concept to the Cu-Zn system. A common approach

involves starting with a base alloy, such as an equiatomic CuMnNi ternary alloy, and

systematically adding zinc, aluminum, or tin.[4][5] The resulting phase evolution often mirrors

that of conventional brasses, where increasing concentrations of elements like Zn and Al

promote a transition from a ductile, single-phase FCC (α-brass) structure to a stronger, duplex

FCC+BCC (α+β) microstructure.[4][5] The significant solid-solution strengthening, caused by

severe lattice distortion from the varied atomic radii of the constituent elements, leads to

hardness and strength levels considerably higher than conventional brasses and bronzes.[4][6]

Quantitative Data on High-Entropy Brass Systems
The phase composition and resulting mechanical properties are intrinsically linked to the alloy's

elemental makeup. The following tables summarize quantitative data from key studies on high-

entropy brass and related alloys.

Table 1: Phase Composition and Mechanical Properties
of (CuMnNi)-Based Alloys
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Alloy
Composit
ion (at.%)

Condition
Observed
Phases

Lattice
Paramete
r (Å)

Vickers
Hardness
(HV)

Compres
sive Yield
Strength
(MPa)

Ref.

(CuMnNi)₉₅

Zn₅
As-cast FCC (A1) a = 3.655 151 240 [4]

Heat-

treated
FCC (A1) a = 3.657 158 245 [4]

(CuMnNi)₈₅

Zn₁₅
As-cast FCC (A1) a = 3.671 179 305 [4]

Heat-

treated
FCC (A1) a = 3.673 185 315 [4]

(CuMnNi)₇₀

Zn₃₀
As-cast

FCC (A1) +

BCC (B2)

a (A1) =

3.688, a

(B2) =

2.915

246 505 [4]

Heat-

treated

FCC (A1) +

BCC (B2)

a (A1) =

3.689, a

(B2) =

2.917

255 520 [4]

(CuMnNi)₉₀

Al₁₀
As-cast FCC (A1) a = 3.670 185 320 [4]

Heat-

treated

FCC (A1) +

Ordered

FCC (L1₂)

a (A1) =

3.672
205 365 [4]

(CuMnNi)₈₀

Al₂₀
As-cast

FCC (A1) +

Heusler

(L2₁)

a (A1) =

3.701
301 630 [4]

Heat-

treated

Ordered

BCC (B2)

+ Heusler

(L2₁)

- 320 680 [4]
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Table 2: Properties of a Cu-Zn-Al-Sn Medium Entropy
Brass

Alloy
Composition
(at.%)

Condition
Observed
Phases

Vickers
Hardness
(HV₀.₂)

Ref.

Cu₅₀Zn₂₅Al₂₀Sn₅ As-cast

Cu-rich matrix,

Zn-rich

secondary

phase, elemental

Sn

378 [7]

Heat-treated

Multiphase (BCC

decomposes to

intermetallics)

499 [7]

Experimental Protocols
The synthesis and characterization of high-entropy brass alloys require precise control over

processing parameters to manage constituents with high vapor pressures (e.g., Zinc) and to

accurately identify the resulting phases.

Alloy Synthesis: Arc Melting
Arc melting is a common laboratory technique for fabricating high-entropy alloys.

Objective: To produce a chemically homogeneous ingot of a high-entropy brass alloy.

Materials & Equipment:

High-purity elemental metals (≥99.95 wt.%)

Tungsten electrode arc melter with a water-cooled copper hearth

High-purity Argon gas (99.999 vol.%)

Titanium getter
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Vacuum pump system

Procedure:

Preparation: Calculate the required weight of each constituent element to achieve the target

atomic percentage. Clean the surfaces of the metals via mechanical polishing or chemical

etching to remove any oxide layers.

Chamber Purging: Place the raw materials onto the copper hearth within the arc melter's

chamber. Seal the chamber and evacuate it to a pressure of approximately 10⁻³ Pa.

Argon Backfilling: Backfill the chamber with high-purity argon gas to a slight positive

pressure to prevent atmospheric contamination.

Gettering: Melt a titanium getter material located on the hearth before melting the main

sample. The molten titanium will react with and remove residual oxygen and nitrogen in the

chamber.

Melting: Strike an electric arc between the tungsten electrode and the alloy constituents. Melt

the materials into a single button. To ensure chemical homogeneity, extinguish the arc, allow

the ingot to solidify, flip it over, and re-melt it. This process should be repeated at least five

times.

Casting (Optional): For specific sample shapes, the molten alloy can be cast into a water-

cooled copper mold.

Cooling: Allow the final ingot to cool to room temperature under the argon atmosphere before

removal.

Phase and Microstructure Characterization
Objective: To identify the crystal structures, phase distribution, and elemental composition of

the synthesized alloy.

A. X-Ray Diffraction (XRD)

Sample Preparation: Cut a small section from the as-cast or heat-treated ingot. Prepare a

flat, mirror-like surface by grinding with successively finer silicon carbide papers (e.g., 400,
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800, 1200, 2400 grit) followed by polishing with diamond suspensions (e.g., 3 µm, 1 µm) or a

colloidal silica solution.

Data Acquisition: Mount the polished sample in a powder X-ray diffractometer. Use a

common radiation source, such as Cu Kα radiation. Scan the sample over a 2θ range (e.g.,

20° to 100°) with a slow scan speed (e.g., 2°/min) to obtain high-resolution data.

Phase Analysis: Analyze the resulting diffraction pattern using phase identification software.

Match the peak positions and intensities to known crystal structures (e.g., FCC, BCC) from

crystallographic databases to identify the phases present in the alloy. Calculate lattice

parameters from the peak positions.

B. Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS)

Sample Preparation: Use the same polished sample from the XRD preparation. The sample

may be lightly etched with a suitable chemical reagent (e.g., a solution of ferric chloride in

HCl and ethanol) to reveal grain boundaries and phase morphology.

Imaging: Place the sample in the SEM chamber. Acquire backscattered electron (BSE)

images. The contrast in BSE images is sensitive to the average atomic number (Z-contrast),

allowing different phases to be distinguished visually.

Compositional Analysis: Use the EDS detector to perform elemental analysis. This can be

done via point analysis on specific features, line scans across phase boundaries, or area

mapping to visualize the elemental distribution across the microstructure. This confirms the

composition of each phase identified in the BSE images.

Visualization of Key Concepts and Workflows
Diagrams created using Graphviz provide a clear visual representation of the logical and

experimental processes involved in the study of high-entropy brass alloys.
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Figure 1: Experimental Workflow for HE Brass Analysis
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Figure 1: Experimental Workflow for HE Brass Analysis
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Figure 2: Influence of Composition on Phase Stability
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Figure 2: Influence of Composition on Phase Stability

Conclusion
The phase stability of high-entropy brass alloys is a critical determinant of their performance

and potential for advanced structural applications. The foundational principle is the transition

from a single-phase FCC solid solution to a dual-phase FCC+BCC structure, which is primarily

controlled by the concentration of zinc and aluminum equivalents.[4] This transition allows for a

tunable balance between ductility and strength. While significant progress has been made in

designing alloys with impressive mechanical properties, challenges remain, particularly in

overcoming fabrication issues related to the high vapor pressure of zinc. Future research,

aided by computational tools like CALPHAD, will continue to expand the compositional

landscape, enabling the targeted design of high-entropy brasses with tailored properties for

specific engineering challenges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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